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Compound of Interest

Compound Name: 3-(Chloromethyl)tetrahydrofuran

Cat. No.: B1289982 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for 3-(Chloromethyl)tetrahydrofuran (CAS RN: 89181-22-6),

including detailed operational and disposal plans.

Physicochemical and Toxicological Data
Quantitative data for 3-(Chloromethyl)tetrahydrofuran is not extensively reported. The

following table includes available data for the compound and its isomer, 2-

(Chloromethyl)tetrahydrofuran, for a comprehensive safety assessment.
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Property Value Source

Molecular Formula C5H9ClO [1][2]

Molecular Weight 120.58 g/mol [1][2]

Boiling Point
55-56 °C at 16 Torr for 3-

isomer

150-151 °C (lit.) for 2-isomer [3]

Density
1.074 ± 0.06 g/cm³ (Predicted)

for 3-isomer

1.11 g/mL at 25 °C (lit.) for 2-

isomer
[3]

Flash Point 47 °C for 2-isomer [3][4]

Toxicity Data

No specific data for 3-isomer.

For 2-isomer: LDLo

(intraperitoneal, mouse) = 250

mg/kg.

[5][6]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent

exposure.
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PPE Component Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against dermal absorption. The

outer glove can be removed if

contaminated, minimizing the

risk of exposure to the inner

glove.

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects the eyes and face

from splashes of the liquid.[7]

Body Protection

A flame-retardant lab coat

worn over clothing made of

natural fibers (e.g., cotton).

Protects against splashes and

in the event of a fire. Synthetic

fibers can melt and adhere to

the skin.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if working outside of

a certified chemical fume hood

or if vapors/aerosols are

generated.

Protects against inhalation of

harmful vapors.

Operational Plan: Safe Handling Procedures
Adherence to a systematic operational plan is critical for minimizing the risk of exposure and

ensuring a safe working environment.

1. Preparation and Engineering Controls:

Fume Hood: All manipulations of 3-(Chloromethyl)tetrahydrofuran must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[8]

Spill Kit: Ensure a spill kit containing absorbent materials (e.g., vermiculite or sand), and

appropriate PPE is readily accessible.

Emergency Equipment: Verify the location and functionality of the nearest safety shower and

eyewash station.
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Ignition Sources: Remove all potential ignition sources, including open flames, hot plates,

and spark-producing equipment, from the work area.[4]

2. Donning PPE:

A structured approach to donning PPE is essential to prevent contamination.

Lab Coat: Put on the lab coat, ensuring it is fully buttoned.

Respirator (if required): Perform a fit check to ensure a proper seal.

Eye and Face Protection: Don chemical splash goggles, followed by a face shield.

Gloves: Don the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves

of the lab coat. Then, don the second pair of gloves over the first.

3. Handling the Chemical:

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[4]

Tools: Use only spark-proof tools.[4]

Container: Keep the container tightly closed when not in use.

Heating: If heating is required, use a water bath or a heating mantle with a temperature

controller. Do not use an open flame.

4. Post-Handling:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

(e.g., isopropanol) and then with soap and water.

Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid cross-

contamination. The outer gloves should be removed first and disposed of as hazardous

waste.

Disposal Plan: Waste Management
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Proper segregation and disposal of waste are crucial for environmental protection and

regulatory compliance.

1. Waste Segregation:

Halogenated Waste: 3-(Chloromethyl)tetrahydrofuran is a halogenated organic

compound. All waste containing this chemical must be collected in a designated

"Halogenated Organic Waste" container.[9]

Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this

significantly increases disposal costs and complexity.[9]

2. Waste Collection:

Container: Use a clearly labeled, leak-proof container with a screw-top cap for collecting

liquid waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-(Chloromethyl)tetrahydrofuran," and an approximate concentration.

Headspace: Do not fill the waste container to more than 80% capacity to allow for vapor

expansion.[9]

3. Contaminated Materials:

Solid Waste: All disposable items that have come into contact with 3-
(Chloromethyl)tetrahydrofuran, such as gloves, absorbent pads, and pipette tips, must be

collected in a separate, clearly labeled "Solid Hazardous Waste" container.

Empty Containers: "Empty" containers of 3-(Chloromethyl)tetrahydrofuran are still

considered hazardous waste as they may contain residual liquid and vapor. They should be

triple-rinsed with a suitable solvent (e.g., acetone or methanol), and the rinsate collected as

halogenated organic waste. The rinsed container can then be disposed of according to

institutional guidelines.

4. Storage and Disposal:
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Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Disposal Request: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department.

Visualizing Safety Workflows
The following diagrams illustrate the logical flow of the safety and disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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